(3S)-3-amino-3-(4-methylphenyl)propanamide

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: (3S)-3-amino-3-(4-methylphenyl)propanamide
• InChI: InChI=1S/C10H14N2O/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H2,12,13)/t9-/m0/s1
• InChI Key: UIOAJTFHXCRDGM-VIFPVBQESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H](CC(=O)N)N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(4-methylphenyl)propanamide is a chiral propanamide derivative featuring a stereospecific amine group at the C3 position and a para-methyl-substituted phenyl ring. Its molecular formula is C₁₀H₁₄N₂O, with a molecular weight of 178.24 g/mol (calculated).

Key structural attributes:

• Stereochemistry: The (3S) configuration ensures enantiomeric specificity, critical for biological activity.

Mechanism of Action

The mechanism of action of (3S)-3-amino-3-(4-methylphenyl)propanamide depends on its specific application. In medicinal chemistry, it may act by binding to specific enzymes or receptors, thereby modulating their activity. The molecular targets and pathways involved can vary widely but often include key proteins involved in disease processes.

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares (3S)-3-amino-3-(4-methylphenyl)propanamide with five structurally related compounds, highlighting substituent variations, molecular properties, and biological implications:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Biological/Physicochemical Observations
(3S)-3-Amino-3-(4-methylphenyl)propanamide	4-methyl (para)	C₁₀H₁₄N₂O	178.24	Enhanced lipophilicity; potential for CNS penetration due to methyl group .
(3S)-3-Amino-3-(4-chlorophenyl)propanamide	4-chloro (para)	C₉H₁₁ClN₂O	198.65	Electron-withdrawing Cl reduces electron density; may alter receptor binding kinetics .
3-Amino-N-(3-fluorophenyl)propanamide	3-fluoro (meta)	C₉H₁₁FN₂O	182.20	Higher VOC production in enzyme assays (p = 0.0009 vs. para-methyl), suggesting substituent position impacts activity .
3-Amino-N-phenylpropanamide	None (parent compound)	C₉H₁₂N₂O	164.21	No significant difference in VOC vs. meta-fluoro (p = 0.3350), indicating unsubstituted phenyl retains baseline activity .
(3S)-3-Amino-3-(2-chlorophenyl)propanamide HCl	2-chloro (ortho)	C₉H₁₂Cl₂N₂O	235.11	Ortho-substitution introduces steric hindrance; may reduce binding affinity in enzyme models .

Key Research Findings

• Substituent Position and Activity :

  • The para-methyl group in the target compound shows statistically distinct behavior compared to meta-fluoro derivatives (p < 0.05), likely due to differences in electronic effects (electron-donating vs. electron-withdrawing) and spatial orientation .
  • Ortho-chloro analogs (e.g., ) exhibit reduced solubility and altered pharmacokinetics, attributed to steric bulk near the amide group .
• Enzyme Interaction: In assays detecting β-alanyl aminopeptidase activity, 3-amino-N-(3-fluorophenyl)propanamide generated significantly higher VOC concentrations than the para-methyl analog, suggesting fluorine’s electronegativity enhances enzyme-substrate interactions .
• Pharmacological Potential: Propanamide derivatives with 4-methylphenyl or 4-chlorophenyl groups () are explored as intermediates in polyimide synthesis or analgesics, depending on substitution patterns .

Biological Activity

(3S)-3-amino-3-(4-methylphenyl)propanamide, also known as a phenylalanine derivative, has garnered attention in scientific research due to its potential biological activities. This article explores its synthesis, biological mechanisms, and applications based on diverse sources.

Chemical Structure and Synthesis

The compound has the following chemical structure:

• Molecular Formula : C$_{10}$H$_{14}$N$_2$O
• Molecular Weight : 178.23 g/mol

The synthesis of (3S)-3-amino-3-(4-methylphenyl)propanamide typically involves:

• Starting Material Preparation : Synthesis begins with 4-methylbenzaldehyde.
• Formation of Imine Intermediate : The aldehyde reacts with an amine to form an imine.
• Reduction : The imine is reduced to yield the corresponding amine.
• Amidation : The amine undergoes reaction with a carboxylic acid derivative to form the propanamide backbone.

This synthetic route allows for the introduction of various functional groups, enhancing its reactivity and biological interactions .

The biological activity of (3S)-3-amino-3-(4-methylphenyl)propanamide is attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The amino group can form hydrogen bonds, while the 4-methylphenyl group facilitates hydrophobic interactions. These characteristics can modulate enzyme activity and receptor signaling pathways, leading to various biological effects .

Cytotoxicity

Research indicates that (3S)-3-amino-3-(4-methylphenyl)propanamide exhibits notable cytotoxic activity against several cancer cell lines:

• A549 (Lung Adenocarcinoma) : IC$_{50}$ < 10 µM
• A375 (Melanoma) : IC$_{50}$ 5.7 µM
• HUVEC (Human Umbilical Vein Endothelial Cells) : Suppression of proliferation with IC$_{50}$ values ranging from 1.4 to 6.2 µM depending on growth factors used .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. It demonstrated significant inhibition against various pathogens, indicating potential applications in treating infections.

Case Studies and Research Findings

Several studies have focused on the biological implications of (3S)-3-amino-3-(4-methylphenyl)propanamide:

• Study on Anticancer Activity :
  • A study assessed the compound's effects on different cancer cell lines, highlighting its selective cytotoxicity and potential as a therapeutic agent .
• Antimicrobial Evaluation :
  • Another investigation revealed that derivatives of this compound exhibited varying degrees of antimicrobial activity against Gram-positive and Gram-negative bacteria, suggesting its utility in developing new antibiotics.

Comparative Analysis

To further understand the uniqueness of (3S)-3-amino-3-(4-methylphenyl)propanamide, it can be compared with similar compounds:

Compound Name	Molecular Formula	Molecular Weight	Unique Features
(3S)-3-amino-3-(4-chlorophenyl)propanamide	C$_{10}$H$_{12}$ClN$_2$O	210.67 g/mol	Chlorine substitution enhances reactivity
(3S)-3-amino-3-(4-bromophenyl)propanamide	C$_{10}$H$_{12}$BrN$_2$O	232.12 g/mol	Bromine substitution may affect binding affinity
(3S)-3-amino-3-(5-methylpyridin-2-yl)propanamide	C$_{11}$H$_{14}$N$_2$O	194.24 g/mol	Pyridine ring influences pharmacological properties

This comparison illustrates how variations in substituents can affect biological activity and therapeutic potential.